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Compound of Interest

Compound Name: Epicatechin pentaacetate

Cat. No.: B122296

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This document provides a comprehensive guide to the proper disposal procedures
for epicatechin pentaacetate, a derivative of the naturally occurring flavonoid epicatechin.
While a specific Safety Data Sheet (SDS) for epicatechin pentaacetate is not readily available
in public domains, safety information can be inferred from available supplier information and
data on the parent compound, (-)-epicatechin.

Physicochemical and Hazard Data

Based on available data for epicatechin pentaacetate and its parent compound, the following
information has been compiled to guide safe handling and disposal.
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Property Value Source
Molecular Formula C25H24011 CymitQuimica
Molecular Weight 500.45 g/mol CymitQuimica
Appearance Solid CymitQuimica
H315: Causes skin
irritationH319: Causes serious ) )
Hazard Statements o Sigma-Aldrich
eye irritationH335: May cause
respiratory irritation
Signal Word Warning Sigma-Aldrich
P261: Avoid breathing
dust/fume/gas/mist/vapours/sp
ray.P302+P352: IF ON SKIN:
Wash with plenty of
] water.P305+P351+P338: IF IN ) )
Precautionary Statements Sigma-Aldrich

EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Experimental Protocols

Currently, no specific experimental protocols regarding the disposal of epicatechin

pentaacetate are published. The following disposal procedures are based on general best

practices for the disposal of non-halogenated organic laboratory waste and the known hazards

of the substance.

Disposal Procedures

Step 1: Personal Protective Equipment (PPE)

Before handling epicatechin pentaacetate for disposal, ensure appropriate PPE is worn. This

includes:
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e Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile).
o Body Protection: A lab coat and closed-toe shoes.

o Respiratory Protection: If handling the powder outside of a fume hood, a NIOSH-approved
respirator is recommended to avoid inhalation of dust particles.

Step 2: Waste Segregation and Collection

Proper segregation of chemical waste is crucial to prevent accidental reactions and to ensure
compliant disposal.

e Solid Waste:

o Collect solid epicatechin pentaacetate waste in a clearly labeled, sealed container
designated for "non-halogenated solid organic waste."

o This includes any contaminated items such as weighing paper, gloves, and paper towels.
e Liquid Waste:

o If epicatechin pentaacetate has been dissolved in a solvent, the entire solution should be
disposed of as "non-halogenated liquid organic waste."

o Collect in a labeled, sealed, and appropriate solvent waste container.
o Do not mix with halogenated solvents or other incompatible waste streams.
Step 3: Labeling and Storage

o Clearly label the waste container with "Epicatechin Pentaacetate Waste" and list any
solvents used.

« Indicate the approximate amount of waste in the container.
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o Store the sealed waste container in a designated, well-ventilated waste accumulation area,
away from heat, sparks, and open flames.

Step 4: Professional Disposal

« Arrange for the collection of the chemical waste by a licensed hazardous waste disposal
company.

e Provide the disposal company with all available safety information for epicatechin
pentaacetate.

* Never dispose of epicatechin pentaacetate down the drain or in regular trash.

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of epicatechin
pentaacetate.
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Caption: Disposal Workflow for Epicatechin Pentaacetate.
 To cite this document: BenchChem. [Essential Safety and Disposal Guidance for Epicatechin
Pentaacetate]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b122296#epicatechin-pentaacetate-proper-disposal-
procedures]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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